o-Toluidine-4-sulfonic acid sodium salt tetrahydrate (o-Toluidinesulfonate sodium salt tetrahydrate), often abbreviated as OTsS, finds application in proteomics research, particularly in protein interaction studies. Its negatively charged sulfonate group allows it to interact with positively charged amino acid residues on proteins, influencing their solubility and behavior during techniques like isoelectric focusing (IEF) []. IEF separates proteins based on their isoelectric point (pI), the pH at which they have no net charge. OTsS can be used to adjust the protein pI during IEF, enabling better separation and analysis of proteins with similar pI values [].
While research on OTsS is not as extensive as some other chemicals, its properties suggest potential applications in other areas of scientific research. These include: